Cas no 2680857-00-3 (benzyl N-[(4-sulfanylphenyl)methyl]carbamate)
benzyl N-[(4-sulfanylphenyl)methyl]carbamate Chemical and Physical Properties
Names and Identifiers
-
- EN300-28284027
- benzyl N-[(4-sulfanylphenyl)methyl]carbamate
- 2680857-00-3
-
- Inchi: 1S/C15H15NO2S/c17-15(18-11-13-4-2-1-3-5-13)16-10-12-6-8-14(19)9-7-12/h1-9,19H,10-11H2,(H,16,17)
- InChI Key: GPDWNLWWNUSWEF-UHFFFAOYSA-N
- SMILES: SC1C=CC(=CC=1)CNC(=O)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 273.08234989g/mol
- Monoisotopic Mass: 273.08234989g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 39.3Ų
benzyl N-[(4-sulfanylphenyl)methyl]carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28284027-0.05g |
benzyl N-[(4-sulfanylphenyl)methyl]carbamate |
2680857-00-3 | 95.0% | 0.05g |
$1428.0 | 2025-03-19 | |
| Enamine | EN300-28284027-0.1g |
benzyl N-[(4-sulfanylphenyl)methyl]carbamate |
2680857-00-3 | 95.0% | 0.1g |
$1496.0 | 2025-03-19 | |
| Enamine | EN300-28284027-0.25g |
benzyl N-[(4-sulfanylphenyl)methyl]carbamate |
2680857-00-3 | 95.0% | 0.25g |
$1564.0 | 2025-03-19 | |
| Enamine | EN300-28284027-0.5g |
benzyl N-[(4-sulfanylphenyl)methyl]carbamate |
2680857-00-3 | 95.0% | 0.5g |
$1632.0 | 2025-03-19 | |
| Enamine | EN300-28284027-1.0g |
benzyl N-[(4-sulfanylphenyl)methyl]carbamate |
2680857-00-3 | 95.0% | 1.0g |
$1701.0 | 2025-03-19 | |
| Enamine | EN300-28284027-2.5g |
benzyl N-[(4-sulfanylphenyl)methyl]carbamate |
2680857-00-3 | 95.0% | 2.5g |
$3332.0 | 2025-03-19 | |
| Enamine | EN300-28284027-5.0g |
benzyl N-[(4-sulfanylphenyl)methyl]carbamate |
2680857-00-3 | 95.0% | 5.0g |
$4930.0 | 2025-03-19 | |
| Enamine | EN300-28284027-10.0g |
benzyl N-[(4-sulfanylphenyl)methyl]carbamate |
2680857-00-3 | 95.0% | 10.0g |
$7312.0 | 2025-03-19 |
benzyl N-[(4-sulfanylphenyl)methyl]carbamate Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on benzyl N-[(4-sulfanylphenyl)methyl]carbamate
Introduction to Benzyl N-[(4-sulfanylphenyl)methyl]carbamate (CAS No. 2680857-00-3)
Benzyl N-[(4-sulfanylphenyl)methyl]carbamate, a compound with the chemical identifier CAS No. 2680857-00-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a benzyl group and a carbamate moiety linked to a 4-sulfanylphenyl moiety imparts distinct chemical properties that make it a promising candidate for further investigation.
The structural composition of Benzyl N-[(4-sulfanylphenyl)methyl]carbamate is highly intriguing from a chemical perspective. The benzyl group, known for its stability and versatility in organic synthesis, contributes to the compound's overall reactivity and solubility. Meanwhile, the carbamate functional group introduces a polar nature, enhancing its interaction with biological targets. The 4-sulfanylphenyl moiety further enriches the compound's pharmacophoric features, making it an attractive scaffold for designing novel therapeutic agents.
In recent years, there has been a growing interest in sulfanylphenyl derivatives due to their demonstrated biological activity. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The incorporation of the sulfanyl group into the phenyl ring enhances the compound's ability to interact with biological receptors, thereby modulating cellular processes. This has led to extensive research into sulfanylphenyl-based molecules as potential drug candidates.
Benzyl N-[(4-sulfanylphenyl)methyl]carbamate has been the subject of several studies aimed at elucidating its pharmacological properties. Preliminary research suggests that this compound exhibits notable inhibitory activity against certain enzymes and receptors involved in pathological processes. For instance, studies have indicated that it may interfere with the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain management. Additionally, its interaction with specific receptors has been explored, revealing potential applications in treating neurological disorders.
The synthesis of Benzyl N-[(4-sulfanylphenyl)methyl]carbamate involves a series of well-defined chemical reactions that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the preparation of key intermediates such as 4-thiophenol derivatives, which are then coupled with benzoyl chloride to form benzoyl thioethers. Subsequent reactions include carbamylation and methylation steps to introduce the carbamate and benzyl groups, respectively. Each step is meticulously optimized to ensure high yield and purity, reflecting the stringent requirements of pharmaceutical manufacturing.
The pharmacokinetic profile of Benzyl N-[(4-sulfanylphenyl)methyl]carbamate is another critical aspect that has been extensively studied. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its therapeutic efficacy and safety profile. Preliminary data suggest that this compound exhibits favorable pharmacokinetic properties, including reasonable oral bioavailability and moderate metabolic clearance rates. These characteristics make it a promising candidate for further development into an oral therapeutic agent.
From an industrial perspective, the production of Benzyl N-[(4-sulfanylphenyl)methyl]carbamate on an industrial scale presents unique challenges. Scaling up synthetic processes while maintaining consistency in quality and yield requires sophisticated manufacturing techniques and rigorous quality control measures. Pharmaceutical companies investing in this compound must navigate complex regulatory requirements to ensure compliance with safety and efficacy standards set by global health authorities.
The future prospects for Benzyl N-[(4-sulfanylphenyl)methyl]carbamate are promising, given its diverse range of potential applications. Ongoing research is focused on refining its synthetic pathways to improve yield and reduce costs. Additionally, efforts are underway to explore its efficacy in treating various diseases by modifying its molecular structure to enhance specific pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the development of this compound into viable therapeutic agents.
In conclusion, Benzyl N-[(4-sulfanylphenyl)methyl]carbamate represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications. The combination of a benzyl group, carbamate moiety, and 4-sulfanylphenyl moiety makes it a versatile scaffold for designing novel drug candidates. With continued research and development, this compound holds great promise for addressing unmet medical needs across multiple therapeutic areas.
2680857-00-3 (benzyl N-[(4-sulfanylphenyl)methyl]carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)